Cas no 2411240-49-6 (N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide)

• Product Name: N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide
• CAS No: 2411240-49-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5357202
• PubChem ID: 146076519
• Update Time: 2025-10-05

N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-Methyl-1,2-oxazol-4-yl)propyl]prop-2-enamide
• Z3816901603
• N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide

• Inchi： 1S/C10H14N2O2/c1-3-10(13)11-6-4-5-9-7-14-12-8(9)2/h3,7H,1,4-6H2,2H3,(H,11,13)
• InChI Key： VEKOMTYXKJLYKA-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=N1)CCCNC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1

Additional information on N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide

Comprehensive Overview of N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide (CAS No. 2411240-49-6): Properties, Applications, and Research Insights

The compound N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide (CAS No. 2411240-49-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This heterocyclic amide derivative combines a 3-methyl-1,2-oxazole moiety with a prop-2-enamide functional group, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its bioactive properties and molecular interactions, which make it a promising candidate for drug discovery programs targeting various therapeutic areas.

In the context of current scientific trends, N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide aligns with the growing demand for small molecule modulators in medicinal chemistry. The oxazole ring present in its structure is known to participate in key hydrogen bonding interactions with biological targets, while the acrylamide group offers opportunities for polymer conjugation or Michael addition reactions. These characteristics have led to increased searches for "oxazole derivatives in drug discovery" and "acrylamide-containing bioactive compounds" across scientific databases and AI-powered research tools.

The synthesis of CAS 2411240-49-6 typically involves multistep organic transformations, with careful control of reaction conditions to preserve the integrity of both the oxazole heterocycle and the acrylamide functionality. Recent publications have highlighted innovative approaches to constructing similar scaffolds, reflecting the compound's relevance to modern green chemistry initiatives and atom-economical processes. These developments respond to frequent queries about "sustainable synthesis of heterocyclic compounds" and "environmentally friendly amide formation" in contemporary research discussions.

From a structure-activity relationship perspective, the N-3-(3-methyl-1,2-oxazol-4-yl)propyl chain in this molecule provides an optimal spacer length for biological activity, while the prop-2-enamide terminus serves as a potential electrophilic warhead in covalent inhibitor design. This dual functionality explains why search terms like "oxazole-based covalent inhibitors" and "tunable bioactive spacers" show increasing popularity in literature searches. The compound's molecular weight (209.25 g/mol) and lipophilicity parameters also place it within the desirable range for drug-like properties, making it a subject of pharmacokinetic modeling studies.

In material science applications, 2411240-49-6 demonstrates potential as a monomeric building block for specialty polymers. The acrylamide group enables participation in radical polymerization processes, while the oxazole unit can contribute to π-stacking interactions in the resulting materials. This has led to growing interest in "heterocyclic acrylamide polymers" and "functional materials from oxazole derivatives" within the materials research community. The compound's thermal stability and photophysical properties are currently under investigation for potential applications in advanced coatings or optoelectronic devices.

Analytical characterization of N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide typically employs NMR spectroscopy (showing distinctive proton signals for the oxazole ring at δ 6.8-7.2 ppm and acrylamide protons at δ 5.5-6.5 ppm), mass spectrometry (with characteristic fragmentation patterns), and HPLC purity analysis. These analytical approaches address common questions about "characterization of complex heterocycles" and "quality control for bioactive intermediates" frequently encountered in research forums and technical discussions.

The safety profile and handling considerations for CAS 2411240-49-6 follow standard laboratory practices for acrylamide derivatives, with particular attention to moisture-sensitive storage conditions. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling, reflecting the broader industry focus on "safe handling of reactive monomers" and "best practices for laboratory chemicals".

Future research directions for this compound may explore its potential as a pharmacophore core in various therapeutic areas, leveraging the oxazole's privileged structure status in medicinal chemistry. The increasing availability of CAS 2411240-49-6 from specialty chemical suppliers facilitates such investigations, responding to market demands for "novel heterocyclic building blocks" and "diverse screening compounds". Additionally, its application in click chemistry transformations and bioconjugation strategies represents an emerging area of interest that aligns with current trends in chemical biology and targeted drug delivery systems.

In summary, N-3-(3-methyl-1,2-oxazol-4-yl)propylprop-2-enamide (CAS No. 2411240-49-6) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique combination of heterocyclic and acrylamide functionalities continues to inspire innovative research approaches, addressing current challenges in both small molecule therapeutics and functional material design. The compound's growing prominence in scientific literature and commercial availability ensure its continued relevance in addressing research questions related to "structure-based drug design" and "smart material development" in the coming years.